Cas no 1824307-41-6 (3-ETHYNYL-2-FLUORO-5-METHYLPYRIDINE)

• Product Name: 3-ETHYNYL-2-FLUORO-5-METHYLPYRIDINE
• CAS No: 1824307-41-6
• MF: C₈H₆FN
• MW: 135.138345241547
• CID: 4622295
• PubChem ID: 74888962
• Update Time: 2025-08-05

3-ETHYNYL-2-FLUORO-5-METHYLPYRIDINE Chemical and Physical Properties

Names and Identifiers

• Pyridine, 3-ethynyl-2-fluoro-5-methyl-
• 3-ETHYNYL-2-FLUORO-5-METHYLPYRIDINE

• Inchi： 1S/C8H6FN/c1-3-7-4-6(2)5-10-8(7)9/h1,4-5H,2H3
• InChI Key： WKTATUVEYGBIOX-UHFFFAOYSA-N
• SMILES： C1(F)=NC=C(C)C=C1C#C

Additional information on 3-ETHYNYL-2-FLUORO-5-METHYLPYRIDINE

3-ETHYNYL-2-FLUORO-5-METHYLPYRIDINE: A Comprehensive Overview

3-Ethyynyl-2-fluoro-5-methylpyridine, also known by its CAS number 1824307-41-6, is a heterocyclic aromatic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the pyridine family, which is a six-membered ring with one nitrogen atom, and it features a fluorine atom at the 2-position, an ethynyl group at the 3-position, and a methyl group at the 5-position. The combination of these substituents imparts unique electronic and structural properties to the molecule, making it a subject of interest in contemporary chemical research.

The synthesis of 3-ethyynyl-2-fluoro-5-methylpyridine typically involves multi-step processes, often utilizing palladium-catalyzed cross-coupling reactions or other advanced methodologies to achieve high yields and purity. Recent advancements in catalytic chemistry have enabled more efficient routes for constructing such complex molecules, which are critical for their application in drug discovery and materials science.

One of the most promising areas of research involving this compound is its potential as a building block in medicinal chemistry. The presence of electron-withdrawing groups like fluorine and ethynyl enhances the molecule's reactivity and bioavailability, making it a valuable intermediate in the development of novel therapeutics. For instance, studies have shown that derivatives of 3-ethyynyl-2-fluoro-5-methylpyridine exhibit potent inhibitory effects on certain enzymes associated with neurodegenerative diseases, such as Alzheimer's disease.

In addition to its pharmaceutical applications, this compound has garnered attention in the field of materials science due to its ability to form stable coordination complexes with transition metals. These complexes have potential applications in catalysis and sensing technologies. Recent research has explored the use of 3-ethyynyl-2-fluoro-5-methylpyridine-based materials for selective gas detection, leveraging their unique electronic properties.

The structural versatility of 3-Ethyynyl-2-fluoro-5-methylpyridine also makes it an attractive candidate for organic electronics. Its conjugated system allows for efficient charge transport, which is essential for devices such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Emerging studies are investigating how modifications to this compound can further enhance its electronic properties for next-generation electronic devices.

In terms of environmental impact, researchers are exploring sustainable synthesis pathways for 3-Ethyynyl-2-fluoro-5-methylpyridine. Green chemistry approaches, including the use of renewable feedstocks and energy-efficient reaction conditions, are being developed to minimize the ecological footprint of its production. This aligns with global efforts to promote environmentally friendly chemical manufacturing practices.

The future outlook for this compound is bright, with ongoing research focusing on expanding its applications across diverse fields. Collaborative efforts between academic institutions and industry are expected to drive innovation in both fundamental understanding and practical utilization of 3-Ethyynyl-2-fluoro-5-methylpyridine. As research continues to uncover new properties and functionalities, this compound is poised to play an increasingly important role in advancing modern science and technology.